N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide

• IUPAC Name: N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C15H19N3O/c1-10(2)12-5-7-13(8-6-12)15(19)16-14-9-11(3)17-18(14)4/h5-10H,1-4H3,(H,16,19)
• InChI Key: IPTIGQWKIGYOCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(C=C2)C(C)C)C
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide, also known as DPPB, is a chemical compound that has gained significant attention in scientific research due to its potential biomedical applications. DPPB belongs to the class of benzamide derivatives and has been synthesized through various methods. In

Mechanism of Action

N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide exerts its pharmacological effects through its ability to bind to GABA receptors. It has been shown to selectively bind to the alpha-5 subtype of GABA receptors, which are predominantly expressed in the hippocampus. By binding to these receptors, N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide enhances the inhibitory effects of GABA, leading to a reduction in neuronal excitability.
Biochemical and Physiological Effects:
N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide has been shown to have analgesic properties, reducing pain sensation in animal models. It has also been shown to inhibit tumor growth in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide has several advantages for lab experiments. It has a high affinity and selectivity for the alpha-5 subtype of GABA receptors, making it a useful tool for studying the role of these receptors in the central nervous system. Additionally, N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide has been shown to have low toxicity, making it a safe compound to use in animal studies.
However, there are also limitations to using N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide in lab experiments. One limitation is that it has poor solubility in water, which can make it difficult to administer to animals. Additionally, N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide has a short half-life, which can make it challenging to maintain consistent levels of the compound in the body.

Future Directions

There are several future directions for research on N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide. One area of interest is exploring its potential therapeutic applications in neurological disorders such as epilepsy and Alzheimer's disease. Additionally, there is interest in developing novel compounds based on N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide that may have improved pharmacological properties. Finally, researchers are interested in exploring the potential of N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide as a tool for studying the role of GABA receptors in other areas of the brain beyond the hippocampus.
Conclusion:
In conclusion, N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential biomedical applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties, and has been used as a tool in neuroscience research to study the role of GABA receptors in the central nervous system. While there are limitations to using N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide in lab experiments, there is significant interest in exploring its potential therapeutic applications and developing novel compounds based on its structure.

Synthesis Methods

N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylpyrazole with 4-isobutyrylbenzoic acid. The reaction is catalyzed by a base such as triethylamine and yields N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide as a white solid with a high yield. Other methods of synthesizing N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide include using different starting materials and reaction conditions.

Scientific Research Applications

N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide has been extensively studied for its potential biomedical applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. Additionally, N-(2,5-dimethylpyrazol-3-yl)-4-propan-2-ylbenzamide has been used as a tool in neuroscience research to study the role of GABA receptors in the central nervous system.